Macranthoin G Delivers 2-Fold Superior Anti-Salmonella enterica Potency Over Its Regioisomer Macranthoin F and >11-Fold Over Chlorogenic Acid Methyl Ester
In a direct head-to-head assessment of four quinic acid derivatives isolated concurrently from Ageratina adenophora and tested under identical broth microdilution conditions, Macranthoin G (compound 4) exhibited an MIC of 7.4 µM against Salmonella enterica, which is approximately 2-fold more potent than its 3,4-diester regioisomer macranthoin F (compound 3, MIC 14.7 µM) and 11.5-fold more potent than chlorogenic acid methyl ester (compound 2, MIC 84.8 µM). Macranthoin G's MIC approaches that of the clinical antibiotic kanamycin (MIC 3.4 µM) [1]. A separate study against 23 clinical Klebsiella pneumoniae isolates confirmed Macranthoin G's Gram-negative antibacterial activity with MIC values ranging from 64 to 256 µg/mL, and demonstrated membrane integrity disruption in 65.2% of tested isolates [2]. A Chinese patent (ZL201310380347.9) further substantiates these findings, claiming Macranthoin G's antibacterial agent application with MIC values described as approaching or matching kanamycin against both Staphylococcus aureus and Salmonella species [3].
| Evidence Dimension | Minimum inhibitory concentration (MIC) against Salmonella enterica |
|---|---|
| Target Compound Data | Macranthoin G MIC = 7.4 µM |
| Comparator Or Baseline | Macranthoin F MIC = 14.7 µM; Chlorogenic acid methyl ester MIC = 84.8 µM; Kanamycin (positive control) MIC = 3.4 µM |
| Quantified Difference | 2.0-fold more potent than macranthoin F; 11.5-fold more potent than chlorogenic acid methyl ester; approaches kanamycin (2.2-fold difference) |
| Conditions | Broth microdilution assay against Salmonella enterica; compounds co-isolated and tested in parallel from Ageratina adenophora (Tan et al., 2013) |
Why This Matters
For procurement decisions in antibacterial discovery programs, Macranthoin G provides the highest anti-Salmonella potency among naturally co-occurring quinic acid methyl esters, making it the preferred starting point for structure-activity relationship (SAR) studies and semi-synthetic optimization campaigns targeting Gram-negative pathogens.
- [1] Tan JW, Xu QL, Wan FH, et al. Bioactive quinic acid derivatives from Ageratina adenophora. Molecules. 2013;18(11):14096-14104. doi:10.3390/molecules181114096. View Source
- [2] Abdel Bar FM, Elekhnawy E, Aldawsari TH, et al. Unveiling the role of macranthoin G in the traditional anti-infective properties of Launaea nudicaulis. South African Journal of Botany. 2024;172:302-311. doi:10.1016/j.sajb.2024.07.043. View Source
- [3] Tan JW, Zhang M, Ren H, Lei T, Wan FH. Method for preparing compound macranthoin G and application of compound in preparation of antibacterial agent. Chinese Patent CN103404515A, granted 2016-04-20. View Source
